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tetracenomycin F1 tetracenomycin F1 Tetracenomycin F1 is a tetracenomycin that is 1-methyl-11-oxo-6,11-dihydrotetracene-2-carboxylic acid bearing four hydroxy substituents at positions 3, 8, 10 and 12. It is a tetracenomycin, a hydroxy monocarboxylic acid and a member of phenols. It is a conjugate acid of a tetracenomycin F1(1-).
Brand Name: Vulcanchem
CAS No.: 149791-45-7
VCID: VC0122175
InChI: InChI=1S/C20H14O7/c1-7-14-10(5-12(22)15(7)20(26)27)3-8-2-9-4-11(21)6-13(23)16(9)19(25)17(8)18(14)24/h3-6,21-24H,2H2,1H3,(H,26,27)
SMILES: CC1=C(C(=CC2=CC3=C(C(=C12)O)C(=O)C4=C(C3)C=C(C=C4O)O)O)C(=O)O
Molecular Formula: C20H14O7
Molecular Weight: 366.3 g/mol

tetracenomycin F1

CAS No.: 149791-45-7

Main Products

VCID: VC0122175

Molecular Formula: C20H14O7

Molecular Weight: 366.3 g/mol

tetracenomycin F1 - 149791-45-7

CAS No. 149791-45-7
Product Name tetracenomycin F1
Molecular Formula C20H14O7
Molecular Weight 366.3 g/mol
IUPAC Name 3,8,10,12-tetrahydroxy-1-methyl-11-oxo-6H-tetracene-2-carboxylic acid
Standard InChI InChI=1S/C20H14O7/c1-7-14-10(5-12(22)15(7)20(26)27)3-8-2-9-4-11(21)6-13(23)16(9)19(25)17(8)18(14)24/h3-6,21-24H,2H2,1H3,(H,26,27)
Standard InChIKey BJSNGVYBQJIGRT-UHFFFAOYSA-N
SMILES CC1=C(C(=CC2=CC3=C(C(=C12)O)C(=O)C4=C(C3)C=C(C=C4O)O)O)C(=O)O
Canonical SMILES CC1=C(C(=CC2=CC3=C(C(=C12)O)C(=O)C4=C(C3)C=C(C=C4O)O)O)C(=O)O
Description Tetracenomycin F1 is a tetracenomycin that is 1-methyl-11-oxo-6,11-dihydrotetracene-2-carboxylic acid bearing four hydroxy substituents at positions 3, 8, 10 and 12. It is a tetracenomycin, a hydroxy monocarboxylic acid and a member of phenols. It is a conjugate acid of a tetracenomycin F1(1-).
Synonyms Tcm F1
tetracenomycin F1
PubChem Compound 127693
Last Modified Nov 11 2021
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